Cas no 1638761-43-9 (3-Bromo-2-methyl-2H-indazole-6-carboxylic acid)

• Product Name: 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid
• CAS No: 1638761-43-9
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4820925
• Update Time: 2026-02-27

3-Bromo-2-methyl-2H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid
• SB12709
• 3-bromo-2-methyl-2H-indazole-6-carboxylicacid

• Inchi： 1S/C9H7BrN2O2/c1-12-8(10)6-3-2-5(9(13)14)4-7(6)11-12/h2-4H,1H3,(H,13,14)
• InChI Key： WQVBEUHSEJGFHE-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC(C(=O)O)=CC2=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Additional information on 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid

Comprehensive Overview of 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid (CAS No. 1638761-43-9)

3-Bromo-2-methyl-2H-indazole-6-carboxylic acid (CAS No. 1638761-43-9) is a high-value heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. This indazole derivative has garnered significant attention due to its structural versatility and potential applications in drug discovery, particularly in kinase inhibition and targeted therapy development. The presence of both bromo and carboxylic acid functional groups enhances its reactivity, making it a pivotal intermediate for constructing complex molecules.

In recent years, the demand for 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid has surged, driven by its role in developing small-molecule inhibitors for oncology and inflammation-related pathways. Researchers frequently explore its structure-activity relationships (SAR) to optimize lead compounds, aligning with the growing trend of precision medicine. The compound's CAS No. 1638761-43-9 is often searched in conjunction with terms like "indazole scaffold", "kinase inhibitor synthesis", and "carboxylic acid derivatives", reflecting its relevance in cutting-edge biomedical studies.

The synthesis of 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid typically involves multi-step reactions, including bromination and carboxylation of the indazole core. Its crystalline form and stability under standard conditions make it suitable for diverse experimental protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for reproducibility in high-throughput screening (HTS) assays.

From an industrial perspective, CAS No. 1638761-43-9 is often procured by contract research organizations (CROs) and academic labs focusing on fragment-based drug design (FBDD). Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in creating biaryl structures, a hotspot in current medicinal chemistry research. Discussions around this compound frequently intersect with queries about "indazole-based drug candidates" and "brominated heterocycles", underscoring its interdisciplinary appeal.

Environmental and safety considerations for handling 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid adhere to standard laboratory protocols. While not classified as hazardous under normal use, proper personal protective equipment (PPE) is recommended during synthesis or scale-up processes. The compound's logP and solubility profiles are frequently analyzed to predict its ADME properties, a key step in preclinical development.

In summary, 3-Bromo-2-methyl-2H-indazole-6-carboxylic acid (CAS No. 1638761-43-9) represents a critical building block in modern drug discovery. Its unique chemical attributes align with emerging trends such as AI-assisted molecular design and green chemistry, addressing both efficacy and sustainability demands in the pharmaceutical industry. Continued research into its derivatives is expected to yield novel therapeutics for challenging diseases.